Aurachin A
Aurachin A
Aurachin A is a natural product found in Stigmatella erecta with data available.
Brand Name:
Vulcanchem
CAS No.:
108354-15-0
VCID:
VC20794293
InChI:
InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+
SMILES:
CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Molecular Formula:
C25H33NO3
Molecular Weight:
395.5 g/mol
Aurachin A
CAS No.: 108354-15-0
Cat. No.: VC20794293
Molecular Formula: C25H33NO3
Molecular Weight: 395.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aurachin A is a natural product found in Stigmatella erecta with data available. |
|---|---|
| CAS No. | 108354-15-0 |
| Molecular Formula | C25H33NO3 |
| Molecular Weight | 395.5 g/mol |
| IUPAC Name | (5E)-6,10-dimethyl-2-(4-methyl-5-oxido-1,2-dihydrofuro[2,3-c]quinolin-5-ium-2-yl)undeca-5,9-dien-2-ol |
| Standard InChI | InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+ |
| Standard InChI Key | ZEUIHPOXFICJIT-LDADJPATSA-N |
| Isomeric SMILES | CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CC/C=C(\C)/CCC=C(C)C)O)[O-] |
| SMILES | CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-] |
| Canonical SMILES | CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-] |
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